CID 9842726

Specification

• Molecular Formula: C10H16CaN2Na2O8
• Molecular Weight: 378.30 g/mol
• Standard InChI: InChI=1S/C10H16N2O8.Ca.2Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)
• Standard InChI Key: DFJACSJACSDRSG-UHFFFAOYSA-N
• SMILES: C(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.[Na].[Na].[Ca]
• Canonical SMILES: C(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.[Na].[Na].[Ca]

Introduction

Chemical Structure and Properties

Molecular Structure

CID 9842726 possesses a definitive molecular structure that contributes significantly to its chemical behavior and biological activity. The compound contains carbon, hydrogen, nitrogen, oxygen, calcium, and sodium atoms arranged in a specific three-dimensional configuration that determines its physical and chemical properties.

Physical and Chemical Properties

The fundamental properties of CID 9842726 are summarized in the following table:

Property	Value
Molecular Formula	C10H16CaN2Na2O8
Molecular Weight	378.30 g/mol
InChI	InChI=1S/C10H16N2O8.Ca.2Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;
InChI Key	DFJACSJACSDRSG-UHFFFAOYSA-N
SMILES	C(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.[Na].[Na].[Ca]
Canonical SMILES	C(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.[Na].[Na].[Ca]

The molecular structure reveals the presence of multiple carboxyl groups, which contribute to its acidic character and potential for coordination with metal ions. The nitrogen atoms serve as important functional centers, enabling the compound to participate in various chemical reactions and interactions with biological targets.

Structural Features

Examining the SMILES notation, we can identify that CID 9842726 contains:

• Multiple carboxylic acid groups (-COOH)

• Two tertiary amine centers

• An ethylene bridge connecting the two nitrogen atoms

• Calcium and sodium ions, suggesting it may exist as a mixed metal salt

These structural features play critical roles in determining the compound's solubility, acid-base behavior, and ability to interact with biological macromolecules.

Synthesis and Preparation Methods

Synthetic Routes

The synthesis of CID 9842726 involves a multi-step process that requires precise control of reaction conditions. The general synthetic pathway typically begins with the preparation of key intermediates, followed by specific chemical transformations to construct the final molecular framework.

Each synthetic step must be carefully optimized to ensure high yield and purity of the final product. The synthetic approach may involve reactions such as:

• Sequential N-alkylation of the diamine core

• Carboxylation reactions to introduce the carboxylic acid groups

• Metal complexation to incorporate the calcium and sodium ions

Industrial Production Methods

In industrial settings, the production of CID 9842726 employs scaled-up synthetic routes designed for efficiency and cost-effectiveness. Large-scale reactors and continuous flow systems are often utilized to maintain consistent reaction conditions throughout the production process.

Quality control measures are implemented at each stage of synthesis to monitor critical parameters such as:

• Reaction completion

• Intermediate purity

• Final product specifications

• Absence of contaminants or impurities

These rigorous quality control protocols ensure that the compound meets the required specifications for its intended applications in research or industrial settings.

Chemical Reactivity

Types of Reactions

CID 9842726 demonstrates diverse chemical reactivity, participating in several types of reactions that are fundamental to organic and inorganic chemistry:

Oxidation Reactions

The compound can undergo oxidation reactions, involving the addition of oxygen or removal of hydrogen. These transformations can modify the functional groups present in the molecule, potentially altering its physical properties and biological activity.

Reduction Reactions

Conversely, CID 9842726 can also participate in reduction reactions, which involve the addition of hydrogen or removal of oxygen. These reactions may target the carboxylic acid groups or other reducible functionalities within the molecule.

Substitution Reactions

The compound can engage in substitution reactions, where one functional group is replaced by another. These transformations are often facilitated by specific reagents and catalysts, allowing for the modification of the molecular structure in a controlled manner.

Common Reagents and Conditions

The chemical reactions of CID 9842726 typically require specific reagents and conditions to proceed efficiently:

Oxidation Reagents

Common oxidizing agents used with this compound include:

• Potassium permanganate

• Chromium trioxide

• Hydrogen peroxide

These reactions often require specific pH conditions (acidic or basic) depending on the desired transformation.

Reduction Reagents

Typical reducing agents employed include:

• Lithium aluminum hydride

• Sodium borohydride

• Hydrogen gas with appropriate catalysts

These reactions may require carefully controlled conditions to achieve selective reduction of specific functional groups.

Substitution Reagents

Substitution reactions involving CID 9842726 may utilize:

• Halogenating agents

• Alkylating reagents

• Organometallic compounds

The choice of reagent and reaction conditions can significantly influence the outcome of these transformations.

Applications in Scientific Research

Chemistry Applications

CID 9842726 serves as an important reagent in various chemical synthesis pathways. Its functional groups and reactivity profile make it valuable as a building block for constructing more complex molecular structures.

The compound's ability to form coordination complexes with various metals also makes it useful in studies of metal-ligand interactions and coordination chemistry. These properties can be exploited in the development of new catalysts and functional materials.

Biological Research Applications

In biological research, CID 9842726 is studied for its interactions with cellular components and its effects on biological processes. Researchers investigate its binding to proteins, effects on enzyme activities, and influence on cellular signaling pathways.

The compound's structure enables it to interact with specific biological targets, making it valuable for studying molecular recognition and structure-activity relationships. These studies contribute to our understanding of fundamental biological mechanisms and may inform the development of new research tools.

Medicinal Applications

The medicinal applications of CID 9842726 stem from its ability to modulate specific biochemical pathways relevant to disease processes. Research in this area focuses on the compound's potential therapeutic effects and mechanisms of action.

Preliminary studies suggest that the compound may have applications in treating conditions characterized by dysregulated cellular proliferation, inflammatory processes, or neurodegeneration. These potential therapeutic applications are supported by preclinical data demonstrating specific biological activities.

Mechanism of Action

Molecular Targets

The mechanism of action of CID 9842726 involves interactions with specific molecular targets within cellular systems. The compound can bind to particular enzymes, receptors, or other proteins, modulating their activity and influencing downstream cellular processes.

The exact molecular interactions depend on the biological context and specific application. The compound's structural features, including its carboxyl groups and nitrogen atoms, play critical roles in these interactions, enabling specific binding to target molecules.

Cellular Pathways

CID 9842726 influences various cellular pathways, with effects that can cascade through multiple signaling networks. These effects may include:

• Modulation of enzyme activities

• Alteration of receptor signaling

• Influence on gene expression patterns

• Effects on cellular metabolism

Biological Activity

Target Interactions

CID 9842726 interacts with several biological targets, as summarized in the following table:

Target	Type	Effect
Protein Kinase A	Enzyme	Inhibition
Histone Deacetylase	Enzyme	Modulation
Epidermal Growth Factor Receptor (EGFR)	Receptor	Inhibition

These interactions form the molecular basis for the compound's biological effects and potential therapeutic applications. The compound's ability to modulate these targets suggests potential utility in addressing conditions where these targets play pathological roles.

Pharmacological Properties

CID 9842726 exhibits several notable pharmacological properties that contribute to its biological profile:

Antiproliferative Activity

Studies have demonstrated that CID 9842726 can inhibit the proliferation of various cell types, including cancer cell lines. This antiproliferative effect suggests potential applications in oncology research and therapy development.

Anti-inflammatory Effects

The compound has shown anti-inflammatory properties in preclinical models, indicating potential utility in addressing inflammatory conditions. These effects may be mediated through modulation of inflammatory signaling pathways or direct effects on inflammatory cell function.

Neuroprotective Effects

Research has also identified neuroprotective properties of CID 9842726, particularly in models of oxidative stress-induced neuronal damage. These findings suggest potential applications in neurodegenerative conditions characterized by oxidative stress and neuronal loss.

Research Case Studies

Anticancer Activity

Preclinical research has explored the anticancer potential of CID 9842726 across various cancer cell lines. Studies have reported significant reductions in cancer cell viability and induction of apoptosis, particularly in breast cancer cells. These findings suggest that the compound may represent a promising lead for anticancer drug development.

The mechanism underlying these anticancer effects appears to involve modulation of cell cycle progression and activation of apoptotic pathways. Further research is needed to fully characterize these mechanisms and evaluate the compound's efficacy in additional cancer models.

Inflammatory Disease Models

In preclinical models of inflammatory conditions such as rheumatoid arthritis, CID 9842726 has demonstrated significant anti-inflammatory effects. Treatment with the compound resulted in reduced inflammatory markers and decreased tissue swelling, indicating potential therapeutic value in inflammatory diseases.

These anti-inflammatory effects may be mediated through inhibition of pro-inflammatory signaling pathways, reduction of inflammatory mediator production, or modulation of immune cell function. The multi-faceted nature of these effects suggests broad potential in various inflammatory conditions.

Neuroprotection Studies

Research into the neuroprotective properties of CID 9842726 has shown promising results in models of oxidative stress-induced neuronal damage. Treatment with the compound improved neuronal survival and reduced markers of oxidative stress, suggesting potential applications in conditions characterized by neurodegeneration.

These neuroprotective effects may be particularly relevant to age-related neurodegenerative diseases where oxidative stress plays a significant pathological role. Further research is needed to determine the optimal dosing, timing, and administration routes for maximizing these neuroprotective effects.

Future Research Directions

Structure-Activity Relationship Studies

Future research on CID 9842726 should include comprehensive structure-activity relationship (SAR) studies to identify the specific structural features responsible for its various biological activities. These studies would involve synthesizing structural analogs with systematic modifications to determine how each structural element contributes to the compound's activity profile.

Advanced Preclinical Testing

More extensive preclinical testing is warranted to further characterize the compound's pharmacokinetics, toxicity profile, and efficacy in diverse disease models. These studies would provide critical information for assessing the compound's potential for clinical development and identifying optimal therapeutic applications.

Combination Therapies

Investigating the effects of CID 9842726 in combination with established therapeutic agents could reveal synergistic interactions that enhance efficacy or reduce adverse effects. Such combination approaches might be particularly valuable in complex conditions like cancer, where multi-targeted therapies often show superior outcomes.